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Compound of Interest

Compound Name: Boc-L-cyclobutylglycine

Cat. No.: B586754

Technical Guide: Boc-L-cyclobutylglycine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Boc-L-cyclobutylglycine, a non-
proteinogenic amino acid derivative crucial in peptide synthesis and drug discovery. Its unique

cyclobutyl moiety offers steric hindrance and conformational constraints, making it a valuable

building block for developing novel peptides and peptidomimetics with enhanced stability and
biological activity.

Core Data
Chemical Identity and Properties
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Parameter Value Source
CAS Number 155905-77-4 [1]
(S)-2-((tert-
butoxycarbonyl)amino)-2-
cyclobutylacetic acid, BOC-S-
Synonyms CYCBUGLY-OH, (S)-N- [1]

ALPHA-T-
BUTYLOXYCARBONYL-
CYCLOBUTYLGLYCINE

Molecular Formula C11H19NO4 [11[2]
Molecular Weight 229.27 g/mol [1][2]
Appearance White to off-white solid

Sealed in dry, Room
Storage Temperature; -20°C for long- [1112]

term storage

Predicted Physicochemical Properties

Parameter Predicted Value
Boiling Point 379.1£25.0 °C
Density 1.169+0.06 g/cm3
pKa 4.06+0.10

Supplier Information

A variety of chemical suppliers offer Boc-L-cyclobutylglycine, typically for research and

development purposes. The following table lists several potential suppliers. It is recommended

to contact the suppliers directly for current pricing, availability, and purity specifications.
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Supplier Website (lllustrative)
MedChemExpress --INVALID-LINK--
BOC Sciences --INVALID-LINK--
Chem-Impex International --INVALID-LINK--
Chongging Chemdad Co., Ltd --INVALID-LINK--
GlpBio --INVALID-LINK--
AdooQ Bioscience --INVALID-LINK--

Experimental Protocols

While a specific, detailed published synthesis for Boc-L-cyclobutylglycine is not readily
available in the public domain, a general and reliable method for the Boc-protection of an
amino acid can be followed. The following protocol is a representative procedure based on
standard methods for the synthesis of Boc-protected amino acids.

Representative Synthesis of Boc-L-cyclobutylglycine

This procedure involves the reaction of L-cyclobutylglycine with di-tert-butyl dicarbonate
(Boc)20 under basic conditions.

Materials:

e L-cyclobutylglycine

» Di-tert-butyl dicarbonate ((Boc)20)

e Sodium bicarbonate (NaHCO3) or Triethylamine (TEA)
» Dioxane

o Water

o Ethyl acetate
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e 1M HCI solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

 Dissolution: Dissolve L-cyclobutylglycine in a 1:1 mixture of dioxane and water.

» Basification: Add sodium bicarbonate or triethylamine to the solution to raise the pH to
approximately 9-10.

e Boc-Protection: Add a solution of di-tert-butyl dicarbonate in dioxane dropwise to the reaction
mixture while stirring vigorously at room temperature.

e Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). The
reaction is typically complete within a few hours.

o Work-up:
o Once the reaction is complete, remove the dioxane under reduced pressure.

o Wash the remaining aqueous solution with ethyl acetate to remove any unreacted (Boc)20
and byproducts.

o Cool the aqueous layer in an ice bath and acidify to a pH of 2-3 with 1M HCI.
o Extract the product into ethyl acetate (3x).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
or sodium sulfate.

e Purification:

o Filter the drying agent and concentrate the organic solution under reduced pressure to
yield the crude product.
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o If necessary, the product can be further purified by column chromatography on silica gel or
by recrystallization.

Predicted Analytical Data

The following table outlines the expected analytical data for Boc-L-cyclobutylglycine based
on its chemical structure. Researchers should always confirm the identity and purity of their
materials with their own analytical data.

Analysis Expected Results

Signals corresponding to the tert-butyl group

(singlet, ~1.4 ppm), the cyclobutyl ring protons

1H NMR _
(multiplets), the alpha-proton (doublet), and the
NH proton (broad singlet).
Resonances for the carbonyl carbons of the Boc
roup and the carboxylic acid, the quaternar
15C NMR group y q y

carbon of the Boc group, and the carbons of the

cyclobutyl ring and the alpha-carbon.

Expected [M+H]* at m/z 230.13 and [M+Na]* at

Mass Spec (ESI-MS) /z 252.11
m/z . .

Purity (HPLC) >95% (typical for commercial-grade material).

Signaling Pathways and Experimental Workflows

Boc-L-cyclobutylglycine is a valuable building block in the synthesis of more complex
molecules, such as inhibitors of the PI3K/Akt/mTOR signaling pathway, which is crucial in cell
growth, proliferation, and survival.[2] The workflow for its use in solid-phase peptide synthesis
(SPPS) is a key application.

General Workflow for Boc Solid-Phase Peptide
Synthesis (SPPS)

Couple first Boc Deprotection Neutralization Couple next Repeat Steps 3-5 Cleavage from Resin Purification
[Res‘” S”"”"'D P Boc-aminoacid | ™| (eg. TFA) > (eg., TEA) P Boc-amino acid for desired sequence > (e.g., HF) (e.g., HPLC) | Final Peptide
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Click to download full resolution via product page

Caption: General workflow for Boc solid-phase peptide synthesis.

Synthesis of a Boc-Protected Amino Acid
( Amino Acid ) ( Reaction with (Boc)20 ) ( Purification ) (Boc-Protected)
(e.g., L-cyclobutylglycine) in basic solution and Extraction (e.g., Chromatography) Amino Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of a Boc-protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Boc-L-cyclobutylglycine CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586754#boc-I-cyclobutylglycine-cas-number-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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